Cas no 1780148-49-3 (1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine
• CAS No: 1780148-49-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6136446
• PubChem ID: 84791418
• Update Time: 2025-10-28

1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine
• 1780148-49-3
• EN300-1768855

• Inchi： 1S/C12H15F2NO/c1-16-10-7-8(13)6-9(14)11(10)12(15)4-2-3-5-12/h6-7H,2-5,15H2,1H3
• InChI Key： XDHFJPINDUNJFL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1(CCCC1)N)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine (CAS No. 1780148-49-3)

The compound 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine (CAS No. 1780148-49-3) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct chemical architecture, featuring a cyclopentylamine core substituted with a 2,4-difluoro-6-methoxyphenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated aromatic compounds like 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine has surged due to their enhanced metabolic stability and membrane permeability. These properties are critical in developing next-generation therapeutics for conditions such as central nervous system (CNS) disorders and inflammatory diseases. The presence of fluorine atoms and a methoxy group in the molecule further enhances its binding affinity to enzymes and receptors, making it a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1780148-49-3 is often utilized in palladium-catalyzed cross-coupling reactions and reductive amination processes. Its versatility allows for the introduction of additional functional groups, enabling the creation of diverse derivative libraries. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized to improve potency and selectivity.

Environmental and regulatory considerations also play a role in the popularity of 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine. Unlike some traditional aromatic amines, this compound exhibits favorable biodegradability profiles, reducing ecological concerns. This characteristic is increasingly important as industries shift toward green chemistry principles to minimize hazardous waste. Researchers are exploring its use in sustainable agrochemicals, where its fluorine-rich structure could replace more persistent pollutants.

Another area of interest is the compound's potential role in precision medicine. With advancements in computational chemistry and AI-driven molecular modeling, scientists can predict how 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine interacts with specific protein targets. This approach accelerates the identification of novel therapeutics for personalized treatments, addressing unmet medical needs in oncology and immunology.

In summary, 1-(2,4-difluoro-6-methoxyphenyl)cyclopentan-1-amine (CAS No. 1780148-49-3) represents a multifaceted tool for modern chemical research. Its applications span drug development, agrochemical innovation, and sustainable chemistry, reflecting the compound's adaptability to evolving scientific and industrial demands. As research continues, this molecule is poised to contribute significantly to breakthroughs in life sciences and material engineering.